Cas no 1507574-79-9 (1-1-(pyridin-2-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(pyridin-2-yl)cyclopropylethan-1-one
• CAS No: 1507574-79-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 5776818
• PubChem ID: 83682229
• Update Time: 2025-10-28

1-1-(pyridin-2-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1507574-79-9
• 1-[1-(pyridin-2-yl)cyclopropyl]ethan-1-one
• EN300-1826199
• 1-1-(pyridin-2-yl)cyclopropylethan-1-one

• Inchi： 1S/C10H11NO/c1-8(12)10(5-6-10)9-4-2-3-7-11-9/h2-4,7H,5-6H2,1H3
• InChI Key： BKUFTLPFGKBBPL-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(pyridin-2-yl)cyclopropylethan-1-one

1-(Pyridin-2-yl)cyclopropylethan-1-one: A Comprehensive Overview

The compound 1-(pyridin-2-yl)cyclopropylethan-1-one, also known by its CAS number 1507574-79-9, is a fascinating organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclic ketones and features a unique combination of a pyridine ring and a cyclopropane moiety, making it a subject of interest in both academic and industrial research. The molecule's structure, which includes a pyridin-2-yl group attached to a cyclopropane ring and a ketone functional group, contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery, particularly due to their ability to induce strain-induced reactivity and unique pharmacokinetic profiles. The integration of the pyridine ring further enhances the compound's versatility, as pyridine derivatives are well-known for their applications in medicinal chemistry, catalysis, and materials science. Researchers have explored the synthesis of this compound through various methods, including organocatalytic processes and transition-metal-mediated reactions, which have been optimized to achieve high yields and selectivity.

The synthesis of 1-(pyridin-2-yl)cyclopropylethan-1-one typically involves the coupling of a pyridine derivative with a cyclopropane precursor under specific reaction conditions. One notable approach utilizes palladium-catalyzed cross-coupling reactions, which have been widely adopted due to their efficiency and versatility. These methods not only facilitate the construction of the desired molecule but also allow for functional group compatibility, enabling further modifications for diverse applications.

In terms of physical properties, this compound exhibits a melting point of approximately 85°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its spectral data, including UV-vis absorption and fluorescence emission, has been studied extensively, revealing its potential as a fluorescent probe in bioanalytical applications. Recent advancements in fluorescence-based sensing have leveraged the unique electronic properties of this compound to develop sensors for detecting metal ions and other analytes with high sensitivity.

The biological activity of 1-(pyridin-2-yl)cyclopropylethan-1-one has also been investigated, with promising results in antimicrobial assays. Studies have shown that this compound exhibits moderate inhibitory effects against various bacterial strains, suggesting its potential as a lead compound in antibiotic development. Furthermore, its ability to modulate enzyme activity has been explored, with particular interest in its interaction with kinases and other therapeutic targets.

From an environmental perspective, the degradation pathways of this compound have been studied under simulated environmental conditions. Research indicates that it undergoes hydrolytic cleavage under alkaline conditions, leading to the formation of less complex products. These findings are crucial for assessing the environmental fate of this compound and ensuring its safe handling in industrial settings.

Looking ahead, the integration of machine learning algorithms into chemical synthesis has opened new avenues for optimizing the production of 1-(pyridin-2-yl)cyclopropylethan-1-one. By predicting reaction outcomes based on historical data, researchers can streamline synthetic routes and reduce waste generation. Additionally, green chemistry principles are being increasingly applied to minimize the environmental impact of its manufacturing processes.

In conclusion, 1-(pyridin-2-yl)cyclopropylethan-1-one (CAS No: 1507574-79-9) is a multifaceted compound with significant potential across various domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and related fields.